6-chloro-3-[(4-methyl-1-piperazinyl)methyl]-4H-chromen-4-one

• IUPAC Name: 6-chloro-3-[(4-methylpiperazin-1-yl)methyl]chromen-4-one
• InChI: InChI=1S/C15H17ClN2O2/c1-17-4-6-18(7-5-17)9-11-10-20-14-3-2-12(16)8-13(14)15(11)19/h2-3,8,10H,4-7,9H2,1H3
• InChI Key: KBHGCGCBYLYNJU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=COC3=C(C2=O)C=C(C=C3)Cl
• Molecular Formula: C15H17ClN2O2
• Molecular Weight: 292.76 g/mol

Description

The compound “6-chloro-3-[(4-methyl-1-piperazinyl)methyl]-4H-chromen-4-one” is a complex organic molecule that contains a chromen-4-one moiety and a 4-methylpiperazine moiety. The chromen-4-one moiety is a bicyclic system consisting of a benzene ring fused to a heterocyclic pyran ring with a carbonyl group at the 4-position. The 4-methylpiperazine moiety is a saturated heterocyclic containing a six-membered ring with two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the chromen-4-one ring system, followed by the introduction of the 4-methylpiperazine moiety. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the chromen-4-one and 4-methylpiperazine moieties. The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The carbonyl group in the chromen-4-one moiety could potentially undergo nucleophilic addition reactions, while the nitrogen atoms in the 4-methylpiperazine moiety could act as nucleophiles in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl group and the basic nitrogen atoms in the 4-methylpiperazine moiety could impact its solubility, while the aromatic chromen-4-one moiety could influence its UV-visible absorption properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were to be used as a pharmaceutical, for example, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. As with all chemicals, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. This could involve exploring different synthetic routes, studying its reactivity under various conditions, and testing its activity against different biological targets.